Cas no 2137859-40-4 (2-[3-(Aminooxy)-1,1-dioxo-1lambda6-thiolan-3-yl]acetic acid)

• Product Name: 2-[3-(Aminooxy)-1,1-dioxo-1lambda6-thiolan-3-yl]acetic acid
• CAS No: 2137859-40-4
• MF: C₆H₁₁NO₅S
• MW: 209.220240831375
• CID: 5806690
• PubChem ID: 165451046
• Update Time: 2025-05-25

2-[3-(Aminooxy)-1,1-dioxo-1lambda6-thiolan-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(aminooxy)-1,1-dioxo-1lambda6-thiolan-3-yl]acetic acid
• EN300-705016
• 2137859-40-4
• 2-[3-(Aminooxy)-1,1-dioxo-1lambda6-thiolan-3-yl]acetic acid

• Inchi： 1S/C6H11NO5S/c7-12-6(3-5(8)9)1-2-13(10,11)4-6/h1-4,7H2,(H,8,9)
• InChI Key： XFEJJTOMYZPANZ-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(=O)O)(C1)ON)(=O)=O

Computed Properties

• Exact Mass: 209.03579362g/mol
• Monoisotopic Mass: 209.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 115Ų

Additional information on 2-[3-(Aminooxy)-1,1-dioxo-1lambda6-thiolan-3-yl]acetic acid

2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic Acid: A Comprehensive Overview

2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic acid is a compound with the CAS number 2137859-40-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a thiolane ring, which is a five-membered sulfur-containing heterocycle, substituted with an aminooxy group and an acetic acid moiety. These functional groups contribute to its versatile chemical properties and reactivity.

The synthesis of 2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic acid involves a series of carefully designed reactions, including oxidation and coupling steps. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various reaction conditions to optimize yield and minimize by-products, making it more accessible for further studies.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic acid exhibits potent inhibitory effects on certain enzymes, making it a promising candidate for therapeutic interventions. For instance, it has demonstrated potential in modulating pathways associated with neurodegenerative diseases, such as Alzheimer's disease. The aminooxy group plays a critical role in these interactions, acting as a bioisostere for other functional groups in drug design.

The structural integrity of 2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic acid is further enhanced by the thiolane ring system. This ring provides stability to the molecule while allowing for flexibility in binding to target proteins. Recent computational studies have revealed that the compound can adopt multiple conformations, which may contribute to its broad spectrum of biological activities.

In terms of applications, 2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic acid has been extensively studied for its potential in medicinal chemistry. Its ability to act as a prodrug or a bioactive molecule makes it highly versatile. Researchers are exploring its use in developing new classes of antibiotics and anticancer agents. The compound's unique combination of functional groups allows for selective interactions with cellular components, making it an attractive candidate for targeted therapies.

Moreover, the environmental impact of 2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic acid has been evaluated in recent studies. It has been found to degrade under specific environmental conditions without leaving harmful residues, which aligns with current trends toward sustainable chemistry practices.

In conclusion, 2-[3-(Aminooxy)-1,1-dioxo-1λ6-thiolan-3-yl]acetic acid (CAS No. 2137859404) represents a significant advancement in chemical synthesis and drug discovery. Its unique structure and diverse functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in the development of novel therapeutic agents.